Cas no 2121677-26-5 (methyl 3-(1-methanesulfonylcyclopropyl)benzoate)

• Product Name: methyl 3-(1-methanesulfonylcyclopropyl)benzoate
• CAS No: 2121677-26-5
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 6171991
• PubChem ID: 165608334
• Update Time: 2025-06-16

methyl 3-(1-methanesulfonylcyclopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methanesulfonylcyclopropyl)benzoate
• EN300-1129454
• 2121677-26-5

• Inchi： 1S/C12H14O4S/c1-16-11(13)9-4-3-5-10(8-9)12(6-7-12)17(2,14)15/h3-5,8H,6-7H2,1-2H3
• InChI Key： HMOXPIJQLMANFZ-UHFFFAOYSA-N
• SMILES： S(C)(C1(C2C=CC=C(C(=O)OC)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.06128010g/mol
• Monoisotopic Mass: 254.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.8Ų

Additional information on methyl 3-(1-methanesulfonylcyclopropyl)benzoate

Professional Introduction to Methyl 3-(1-Methanesulfonylcyclopropyl)benzoate (CAS No. 2121677-26-5)

Methyl 3-(1-methanesulfonylcyclopropyl)benzoate, identified by its CAS number 2121677-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural motif that combines a cyclopropyl ring with a methanesulfonyl group, attached to a benzoic acid backbone. The presence of these functional groups imparts distinct chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The structural configuration of methyl 3-(1-methanesulfonylcyclopropyl)benzoate is highly intriguing from a chemical perspective. The cyclopropyl ring, a three-membered saturated hydrocarbon cycle, introduces steric hindrance and rigidity to the molecule, which can influence its interactions with biological targets. Concurrently, the methanesulfonyl group (-SO₂CH₃) serves as a strong electron-withdrawing moiety, capable of modulating the electronic properties of the aromatic system. This combination of features makes the compound a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of benzoate derivatives as potential pharmacological agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. Specifically, the methanesulfonyl group has been recognized for its role in enhancing binding affinity and selectivity towards certain enzymes and receptors. This property is particularly valuable in the context of developing drugs with improved efficacy and reduced side effects.

The cyclopropyl moiety in methyl 3-(1-methanesulfonylcyclopropyl)benzoate adds an additional layer of complexity to its pharmacological profile. Studies have demonstrated that cyclopropane-containing compounds can exhibit unique biological activities by influencing protein conformation and ligand binding dynamics. For instance, derivatives of this nature have been explored for their potential anti-inflammatory and analgesic properties. The rigid structure of the cyclopropyl ring can mimic natural bioactive scaffolds, thereby facilitating specific interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of methyl 3-(1-methanesulfonylcyclopropyl)benzoate with various biological targets. Molecular docking simulations have revealed that this compound can bind effectively to enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. These findings suggest that further optimization of the structure could lead to the development of novel inhibitors with therapeutic potential.

The synthesis of methyl 3-(1-methanesulfonylcyclopropyl)benzoate presents unique challenges due to its complex structural features. However, recent methodologies have improved the efficiency and scalability of its preparation. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl-benzoate linkage with high precision. Additionally, green chemistry approaches have been explored to minimize waste and improve sustainability in its synthesis.

Evaluation of the pharmacokinetic properties of methyl 3-(1-methanesulfonylcyclopropyl)benzoate is crucial for assessing its potential as a drug candidate. Preliminary studies have indicated favorable solubility and metabolic stability, suggesting that it may exhibit good bioavailability upon oral administration. Furthermore, its chemical stability under various conditions makes it suitable for formulation into diverse pharmaceutical products.

The future direction of research on methyl 3-(1-methanesulfonylcyclopropyl)benzoate lies in exploring its mechanism of action and therapeutic applications. Preclinical studies are underway to investigate its effects on relevant disease models, with particular focus on its potential as an anti-cancer agent. The unique structural features of this compound may enable it to interact with target proteins in ways that conventional drugs cannot, offering new avenues for therapeutic intervention.

In conclusion, methyl 3-(1-methanesulfonylcyclopropyl)benzoate (CAS No. 2121677-26-5) represents a promising compound in pharmaceutical research due to its distinctive structure and potential biological activities. Ongoing studies aim to elucidate its pharmacological profile and develop novel therapeutic applications based on its unique chemical properties.